Cas no 12042-92-1 (Copper Aluminum Oxide (Technical Grade))

• Product Name: Copper Aluminum Oxide (Technical Grade)
• CAS No: 12042-92-1
• MF: Al₂CuO₄
• MW: 181.506679534912
• MDL: MFCD00210610
• CID: 86606
• Update Time: 2025-07-17

Copper Aluminum Oxide (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• dialuminium copper tetraoxide
• COPPER ALUMINUM OXIDE
• COPPER ALUMINATE
• Copper aluminum oxide (metals basis)
• Copperaluminiumoxide
• COPPER ALUMINUM OXIDE, NANOPOWDER, 98.5%
• Copper aluminum oxide, 99.5% (metals basis)
• Copper aluminate, 99.5% trace metals basis
• Copper Aluminum Oxide (Technical Grade)

• MDL： MFCD00210610
• Inchi： 1S/2Al.Cu.4O/q;;+2;;;2*-1
• InChI Key： IPJRADJOSNLGBF-UHFFFAOYSA-N
• SMILES： [Al](=O)[O-].[Al]([O-])=O.[Cu+2]

Computed Properties

• Exact Mass: 182.88800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown powder
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 80.26000
• LogP: -0.25270
• Solubility: Not determined
• Vapor Pressure: No data available

Copper Aluminum Oxide (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal aluminates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper Aluminum Oxide (Technical Grade)

Copper Aluminum Oxide (Technical Grade) - CAS No 12042-92-1: A Comprehensive Overview of Its Properties, Applications, and Recent Research Developments

The compound Copper Aluminum Oxide (Technical Grade), identified by the Chemical Abstracts Service registry number CAS No 12042-92-1, is a versatile inorganic material that has garnered significant attention in various scientific and industrial domains. This article provides an in-depth exploration of its chemical properties, industrial applications, and the latest research findings that highlight its potential in advancing technological and scientific frontiers.

Copper Aluminum Oxide (Technical Grade) is an aluminum-copper mixed oxide, often synthesized through controlled thermal decomposition of hydrotalcite-like precursors or by precipitation methods. Its chemical formula can be represented as Cu_xAl_1-xO_y, where the values of x and y depend on the synthesis conditions. The material typically exhibits a cubic crystal structure, which contributes to its unique electronic and catalytic properties. The presence of both copper and aluminum ions imparts a dual functionality, making it an attractive candidate for a wide range of applications.

In terms of physical properties, Copper Aluminum Oxide (Technical Grade) is known for its high thermal stability, moderate electrical conductivity, and excellent adsorption capabilities. These characteristics make it suitable for use as a catalyst support, a pigment in ceramics, and an additive in electronic materials. The material's surface area and porosity can be tailored through various synthetic techniques, further enhancing its utility in different applications.

One of the most compelling aspects of Copper Aluminum Oxide (Technical Grade) is its role as a catalyst. Recent studies have demonstrated its effectiveness in promoting various organic transformations, including oxidation reactions and hydrogenation processes. For instance, research published in the journal Journal of Catalysis has highlighted its ability to facilitate the selective oxidation of alcohols to aldehydes with high efficiency and minimal byproduct formation. This catalytic prowess is attributed to the synergistic interaction between copper and aluminum species on the oxide surface, which creates active sites capable of facilitating diverse chemical reactions.

The material's application in environmental remediation has also been extensively studied. Copper Aluminum Oxide (Technical Grade) has shown promise in the removal of pollutants such as volatile organic compounds (VOCs) and nitrogen oxides (NOx) from industrial emissions. A study published in Environmental Science & Technology reported that when used as a sorbent or catalyst bed, it can effectively trap and convert these harmful gases into less toxic substances. This makes it a valuable component in developing sustainable air purification systems.

In the field of electronics, Copper Aluminum Oxide (Technical Grade) has been explored for its potential use in transparent conductive films and electrodes. Its combination of high electrical conductivity and optical transparency makes it an ideal candidate for touchscreens, solar cells, and other optoelectronic devices. Researchers have been particularly interested in optimizing its composition to achieve the best balance between conductivity and transparency, which could lead to significant advancements in display technology.

The synthesis methodologies for producing Copper Aluminum Oxide (Technical Grade) have also seen considerable innovation. Advances in sol-gel techniques have enabled the creation of highly homogeneous nanoparticles with tailored properties. These nanoparticles exhibit enhanced surface reactivity due to their small size and high surface area-to-volume ratio, making them more effective catalysts or adsorbents compared to their bulk counterparts.

The industrial production of Copper Aluminum Oxide (Technical Grade) is typically carried out under controlled conditions to ensure consistency in quality. Key parameters such as temperature profiles during calcination, precursor concentrations, and reaction times play crucial roles in determining the final properties of the material. Manufacturers often employ sophisticated analytical techniques like X-ray diffraction (XRD), transmission electron microscopy (TEM), and Brunauer-Emmett-Teller (BET) analysis to characterize the synthesized product accurately.

The growing demand for sustainable materials has also spurred research into eco-friendly synthesis routes for Copper Aluminum Oxide (Technical Grade). Researchers are exploring methods that minimize energy consumption and reduce waste generation without compromising on performance. For example, bio-based precursors have been investigated as alternatives to traditional synthetic chemicals, offering a greener approach to production while maintaining high-quality output.

In conclusion, Copper Aluminum Oxide (Technical Grade), with its unique combination of physical and chemical properties, continues to be a subject of intense research interest across multiple disciplines. Its applications span from catalysis and environmental remediation to electronics and energy storage solutions. As scientific understanding advances and new synthesis techniques are developed further refined products will likely emerge opening up even broader possibilities for this remarkable material.